Cas no 898777-62-3 ( )

  structure
  structure
Product Name: 
CAS No:898777-62-3
MF:C16H13F3O
MW:278.269035100937
CID:874670
PubChem ID:24726600
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methylphenyl)-3-(3,4,5-trifluorophenyl)propan-1-one
    • 4'-METHYL-3-(3,4,5-TRIFLUOROPHENYL)PROPIOPHENONE
    • MFCD03844026
    • SCHEMBL23367924
    • 898777-62-3
    • DTXSID50644993
    • AKOS016022060
    •  
    • MDL： MFCD03844026
    • Inchi： 1S/C16H13F3O/c1-10-2-5-12(6-3-10)15(20)7-4-11-8-13(17)16(19)14(18)9-11/h2-3,5-6,8-9H,4,7H2,1H3
    • InChI Key： CUOVESMVHBVEBF-UHFFFAOYSA-N
    • SMILES： FC1C(=C(C=C(C=1)CCC(C1C=CC(C)=CC=1)=O)F)F

Computed Properties

  • Exact Mass: 278.09200
  • Monoisotopic Mass: 278.09184952g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.22780

  Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
206742-1g
4'-methyl-3-(3,4,5-trifluorophenyl)propiophenone
 898777-62-3 97%
1g
 ￡540.00 2022-03-01
Fluorochem
206742-2g
4'-methyl-3-(3,4,5-trifluorophenyl)propiophenone
 898777-62-3 97%
2g
 ￡1013.00 2022-03-01
Fluorochem
206742-5g
4'-methyl-3-(3,4,5-trifluorophenyl)propiophenone
 898777-62-3 97%
5g
 ￡2025.00 2022-03-01
A2B Chem LLC
AH91460-1g
4'-Methyl-3-(3,4,5-trifluorophenyl)propiophenone
 898777-62-3 97%
1g
 $644.00 2024-04-19
A2B Chem LLC
AH91460-2g
4'-Methyl-3-(3,4,5-trifluorophenyl)propiophenone
 898777-62-3 97%
2g
 $1169.00 2024-04-19
A2B Chem LLC
AH91460-5g
4'-Methyl-3-(3,4,5-trifluorophenyl)propiophenone
 898777-62-3 97%
5g
 $2291.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1658704-1g
1-(P-tolyl)-3-(3,4,5-trifluorophenyl)propan-1-one
 898777-62-3 98%
1g
 ￥6182.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1658704-2g
1-(P-tolyl)-3-(3,4,5-trifluorophenyl)propan-1-one
 898777-62-3 98%
2g
 ￥11583.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1658704-5g
1-(P-tolyl)-3-(3,4,5-trifluorophenyl)propan-1-one
 898777-62-3 98%
5g
 ￥23158.00 2024-04-26

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